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Compound of Interest

Compound Name: 2-Chloro-4-methoxybenzaldehyde

Cat. No.: B1588500 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-4-methoxybenzaldehyde

This guide provides a comprehensive overview of the safety, hazards, and handling protocols

for 2-Chloro-4-methoxybenzaldehyde, tailored for researchers, scientists, and professionals

in drug development. The information is structured to provide not just procedural steps but also

the rationale behind them, ensuring a deep understanding of the risks and mitigation strategies

associated with this compound.

Chemical Identity and Physicochemical Properties
A foundational understanding of a chemical's identity and physical properties is paramount for

safe handling. 2-Chloro-4-methoxybenzaldehyde is a substituted aromatic aldehyde.

Chemical Identification:

IUPAC Name: 2-chloro-4-methoxybenzaldehyde[1]

CAS Number: 54439-75-7[1][2]

Molecular Formula: C₈H₇ClO₂[1][2][3]

Molecular Weight: 170.59 g/mol [1]

Synonyms: 2-chloro-4-methoxy-benzaldehyde[1]
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Physicochemical Data Summary Table:

Property Value Source(s)

Appearance Solid, Light yellow solid [4][5]

Melting Point 204-208 °C [4]

Boiling Point 291.3 ± 35.0 °C (Predicted) [4]

Water Solubility Data not readily available [4]

Stability
Stable under recommended

storage conditions
[5][6]

Hazard Identification and GHS Classification
2-Chloro-4-methoxybenzaldehyde is classified as hazardous under the Globally Harmonized

System (GHS). Understanding these classifications is crucial for risk assessment in the

laboratory. The compound is categorized as a warning-level hazard.[1][3][4][7][8]

GHS Pictograms:

Pictogram Name Hazard(s)

alt text Exclamation Mark (GHS07)

Acute Toxicity (oral), Skin

Irritant, Eye Irritant,

Respiratory Irritant

alt text Environment (GHS09)
Hazardous to the aquatic

environment

GHS Hazard and Precautionary Statements Summary Table:
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Classification Code Statement Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [3][4][7][8]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3][4][7][8]

STOT - Single

Exposure
H335

May cause respiratory

irritation
[3][4][7][8]

Aquatic Hazard,

Chronic
H411

Toxic to aquatic life

with long lasting

effects

[1]

Key precautionary statements advise avoiding breathing dust (P261), washing hands

thoroughly after handling (P264), avoiding release to the environment (P273), and wearing

protective equipment (P280).[4][5][7][8][9]

Toxicological Profile and Health Effects
The toxicological properties of 2-Chloro-4-methoxybenzaldehyde have not been thoroughly

investigated.[4][8][10] However, the available data from GHS classifications indicate specific

health risks upon exposure.

Acute Oral Toxicity: The compound is classified as harmful if swallowed.[1] Ingestion may

lead to adverse health effects, and medical attention should be sought immediately.

Skin Irritation: Direct contact with the skin causes irritation.[3][4][7][8] Prolonged contact

should be avoided, and contaminated clothing must be removed promptly.

Eye Irritation: This chemical causes serious eye irritation.[3][4][7][8] Contact can result in

pain, redness, and potential damage if not addressed immediately with thorough rinsing.

Respiratory Irritation: As a solid, the primary inhalation risk is from dust particles. Inhalation

of dust may cause respiratory tract irritation.[3][4][7][8]
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Carcinogenicity: There is no evidence to suggest this compound is a carcinogen. The

International Agency for Research on Cancer (IARC) does not list it as a probable, possible,

or confirmed human carcinogen.[4]

Exposure Controls and Personal Protection
Implementing a multi-layered safety approach is essential for minimizing exposure. The

hierarchy of controls provides a framework for selecting the most effective measures.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Engineering Controls: The primary engineering control for handling this solid compound is to

work within a certified chemical fume hood to contain dust and prevent inhalation.[2] Local

exhaust ventilation should be used at places where dust is formed.[4] Ensure that safety

showers and eyewash stations are readily accessible and in close proximity to the workstation.

[10]

Personal Protective Equipment (PPE) Protocol:
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or chemical safety goggles.

Protects against dust particles

and accidental splashes.[2][4]

[10]

Skin Protection

Compatible, chemical-resistant

gloves (e.g., nitrile rubber). Lab

coat or protective clothing.

Prevents skin irritation from

direct contact.[2][8][10] Always

inspect gloves before use and

wash hands after removal.

Respiratory Protection
NIOSH/MSHA-approved N95

dust mask or higher.

Required when handling

significant quantities or when

dust generation is

unavoidable, to prevent

respiratory irritation.[2]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is fundamental to laboratory safety.

Experimental Protocol: Safe Handling

Preparation: Before handling, ensure all required PPE is worn correctly. Confirm the

chemical fume hood is functioning properly.

Aliquotting: When weighing or transferring the solid, perform these actions within the fume

hood. Use tools and techniques that minimize dust generation (e.g., avoid dropping material

from a height).

Contact Avoidance: Always handle the substance in a way that avoids direct contact with

skin, eyes, and clothing.[8][10]

Hygiene: After handling, wash hands and forearms thoroughly with soap and water.[2][5][10]

Do not eat, drink, or smoke in the laboratory.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2][5][8]
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Storage Requirements:

Store in a cool, dry, and well-ventilated area.[4][5][8][10]

Keep the container tightly closed to prevent moisture ingress and contamination.[4][5][8]

Store away from incompatible materials, particularly strong oxidizing agents.[2][5][6][10]

Emergency Procedures: First Aid and Spill
Response
Rapid and correct response during an emergency can significantly mitigate harm.

First-Aid Measures Summary Table:
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[2][4][8][10]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If skin irritation occurs

and persists, seek medical

attention.

[2][4][5][8]

Eye Contact

Immediately rinse eyes

cautiously with plenty of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[2][4][5][8][10]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.

[2][4][10]

Spill Response Workflow:
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent Entry into Drains

Clean Up:
Sweep solid material carefully

Use inert absorbent (sand)

Place waste in a sealed, labeled container

Decontaminate Area & Equipment

Report Incident

Click to download full resolution via product page

Caption: A systematic workflow for responding to a chemical spill.
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Fire-Fighting Measures:

Suitable Extinguishers: Use water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide.[2][4][5]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides

and hydrogen chloride gas can be released.[2][4][10]

Protective Actions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][4][5][10]

Environmental Hazards and Disposal
Considerations
Ecotoxicity: This chemical is classified as toxic to aquatic life with long-lasting effects.[1]

Therefore, it is imperative to prevent its release into the environment. Do not allow the material

to enter drains or water courses.[2][4][8]

Waste Disposal: Waste material must be disposed of in accordance with all applicable federal,

state, and local environmental regulations. Chemical waste should be handled by a licensed

professional waste disposal service. Containers should be kept closed and properly labeled for

disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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